Cas no 152099-79-1 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-)
![2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/152099-79-1x500.png)
152099-79-1 structure
Product name:2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-
CAS No:152099-79-1
MF:C12H12N2O4
MW:248.234683036804
CID:1325714
2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]-
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- Inchi: 1S/C12H12N2O4/c1-18-8-4-2-3-7(5-8)6-9-10(15)13-12(17)14-11(9)16/h2-5,9H,6H2,1H3,(H2,13,14,15,16,17)
- InChI Key: CFUKTJJTJRNUJB-UHFFFAOYSA-N
- SMILES: C1(=O)NC(=O)C(CC2=CC=CC(OC)=C2)C(=O)N1
Computed Properties
- Exact Mass: 248.07976
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- PSA: 84.5
- pka: 4.14±0.40(Predicted)
2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(3-methoxyphenyl)methyl]- Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Xinhua Dai,Zhimin Liu,Buxing Han,Zhenyu Sun,Yong Wang,Jian Xu,Xinglin Guo,Ning Zhao,Jing Chen Chem. Commun., 2004, 2190-2191
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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